Cas no 88199-83-1 (methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate)

methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate structure
88199-83-1 structure
Product name:methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate
CAS No:88199-83-1
MF:C19H34O4
MW:326.4709
CID:1919941
PubChem ID:6440119

methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate Chemical and Physical Properties

Names and Identifiers

    • methyl (9Z,11R)-11-hydroxy-11-[(2R,3R)-3-pentyloxiran-2-yl]undec-9-enoate
    • 9-Undecenoic acid, 11-hydroxy-11-(3-pentyloxiranyl)-, methyl ester, (2alpha(9Z,11R*),3beta)-
    • Methyl (2alpha(9Z,11R*),3beta)-11-hydroxy-11-(3-pentyloxiranyl)-9-undecenoate
    • 88199-83-1
    • Methyl 11-hydroxy-11-(3-pentyloxiranyl)-9-undecenoate (2alpha(9Z,11R*),3beta)-
    • Inchi: InChI=1S/C19H34O4/c1-3-4-10-14-17-19(23-17)16(20)13-11-8-6-5-7-9-12-15-18(21)22-2/h11,13,16-17,19-20H,3-10,12,14-15H2,1-2H3/b13-11-/t16-,17-,19-/m1/s1
    • InChI Key: KUCGUAVQKWTIDU-BZJWODGDSA-N
    • SMILES: CCCCCC1C(O1)C(C=CCCCCCCCC(=O)OC)O

Computed Properties

  • Exact Mass: 326.24570956Da
  • Monoisotopic Mass: 326.24570956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 59.1Ų

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